Cas no 53064-57-6 (3-Isoxazolecarbonyl chloride, 5-(1,1-dimethylethyl)-)

• Product Name: 3-Isoxazolecarbonyl chloride, 5-(1,1-dimethylethyl)-
• CAS No: 53064-57-6
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• CID: 1580797
• PubChem ID: 53960335
• Update Time: 2025-04-21

3-Isoxazolecarbonyl chloride, 5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarbonyl chloride, 5-(1,1-dimethylethyl)-
• SCHEMBL9315098
• 53064-57-6
• DTXSID101230594
• 5-(1,1-Dimethylethyl)-3-isoxazolecarbonyl chloride

• Inchi： 1S/C8H10ClNO2/c1-8(2,3)6-4-5(7(9)11)10-12-6/h4H,1-3H3
• InChI Key： JKMVUFDWXIPRKP-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(C)(C)C)ON=1)=O

Computed Properties

• Exact Mass: 187.0401
• Monoisotopic Mass: 187.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles